Cas no 160417-31-2 (ethyl 3-(4-methylphenyl)benzoate)

• Product Name: ethyl 3-(4-methylphenyl)benzoate
• CAS No: 160417-31-2
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 2780225
• PubChem ID: 10728754
• Update Time: 2025-04-21

ethyl 3-(4-methylphenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-methylphenyl)benzoate
• ethyl 4'-methylbiphenyl-3-carboxylate;4'-methylbiphenyl-3-carboxylic acid ethyl ester;[1,1'-Biphenyl]-3-carboxylic acid,4'-methyl-,ethyl ester;
• AKOS002683374
• 4'-methyl-biphenyl-3-carboxylic acid ethyl ester
• DTXCID80394898
• BDBM50560093
• CHEMBL4740138
• Ethyl 4-methyl[1,1-biphenyl]-3-carboxylate
• [1,1'-Biphenyl]-3-carboxylic acid, 4'-methyl-, ethyl ester
• Ethyl 4'-methyl-[1,1'-biphenyl]-3-carboxylate
• TZTGMLCLIDUPQB-UHFFFAOYSA-N
• ethyl 4'-methyl-1,1'-biphenyl-3-carboxylate
• 160417-31-2
• DTXSID10444077
• SCHEMBL5863231
• HS-3972
• ethyl 4'-methylbiphenyl-3-carboxylate

• Inchi： 1S/C16H16O2/c1-3-18-16(17)15-6-4-5-14(11-15)13-9-7-12(2)8-10-13/h4-11H,3H2,1-2H3
• InChI Key： TZTGMLCLIDUPQB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 240.11500
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.83870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives